
Application Notes and Protocol for Dyeing
Polyester Fibers with Disperse Blue 148

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disperse Blue 148

Cat. No.: B1663511 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive protocol for the dyeing of polyester fibers

with Disperse Blue 148, a common disperse dye used for synthetic fibers. The protocol is

based on the high-temperature exhaust dyeing method, which is a standard and effective

technique for achieving deep and vibrant shades on polyester.

Overview
Disperse dyes, including Disperse Blue 148, are non-ionic dyes with low water solubility. They

are designed to dye hydrophobic fibers like polyester by diffusing into the fiber structure at high

temperatures.[1][2] The high-temperature dyeing method, typically carried out at 130°C in a

pressurized dyeing machine, facilitates the swelling of the polyester fibers, allowing the dye

molecules to penetrate and become trapped within the polymer matrix.[1][2][3] Proper control

of dyeing parameters such as temperature, time, and pH is crucial for achieving level dyeing

and optimal fastness properties. The use of auxiliary chemicals like dispersing agents, leveling

agents, and pH buffers is also essential for a successful dyeing process.[4][5][6]

Quantitative Data Summary
The following tables summarize the key quantitative data for the dyeing of polyester fibers with

Disperse Blue 148.

Table 1: Physicochemical Properties of Disperse Blue 148
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Property Value

C.I. Name Disperse Blue 148

CAS Number 52239-04-0, 61968-29-4[7][8][9]

Molecular Formula C19H19N5O4S[8][9]

Molecular Weight 413.45 g/mol [9]

Shade Reddish Blue[9]

Table 2: Recommended Dyeing Parameters for Polyester

Parameter Recommended Value

Dye Concentration (% owf*) 0.5 - 3.0 (depending on desired shade depth)[3]

Liquor Ratio 1:10 to 1:20

pH 4.5 - 5.5 (adjusted with acetic acid)[2][3]

Dispersing Agent 1.0 - 2.0 g/L[3][6]

Leveling Agent 0.5 - 1.0 g/L

Dyeing Temperature 130°C[1][2][3]

Dyeing Time at 130°C 30 - 60 minutes[3]

Temperature Rise Rate 1 - 2°C/minute

Cooling Rate 1 - 2°C/minute

*% owf: on the weight of the fiber

Table 3: Fastness Properties of Disperse Blue 148 on Polyester
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Fastness Property ISO Test Method Rating (1-5, 5 is best)

Light Fastness ISO 105-B02 5-6[9]

Washing Fastness (Staining) ISO 105-C06 4[9]

Washing Fastness (Fading) ISO 105-C06 4-5[9]

Perspiration Fastness

(Staining)
ISO 105-E04 4[9]

Perspiration Fastness (Fading) ISO 105-E04 4-5[9]

Sublimation Fastness ISO 105-P01 3-4[10]

Rubbing/Crocking Fastness ISO 105-X12
Generally good to very

good[11]

Experimental Protocol: High-Temperature Exhaust
Dyeing
This protocol details the step-by-step procedure for dyeing polyester fibers with Disperse Blue
148 using a laboratory-scale high-temperature dyeing apparatus.

3.1. Materials and Reagents

Polyester fiber/fabric

Disperse Blue 148

Dispersing agent (e.g., a lignosulfonate-based or naphthalene sulfonate condensate product)

Leveling agent (optional, for pale to medium shades)

Acetic acid (glacial or diluted)

Sodium hydrosulfite

Sodium hydroxide
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Deionized or soft water

3.2. Equipment

High-temperature, high-pressure laboratory dyeing machine

Beakers and graduated cylinders

Magnetic stirrer and stir bar

pH meter

Analytical balance

Drying oven

3.3. Procedure

Preparation of the Dyebath:

Calculate the required amounts of dye and auxiliary chemicals based on the weight of the

polyester material and the desired liquor ratio.

In a beaker, create a paste of the Disperse Blue 148 powder with a small amount of

dispersing agent and a little cold water.[2]

Gradually add warm water (40-50°C) to the paste while stirring to form a fine, stable

dispersion.

Fill the dyeing vessel with the required volume of water and add the dispersing agent and

leveling agent (if used).

Add the prepared dye dispersion to the dyeing vessel.

Adjust the pH of the dyebath to 4.5 - 5.5 using acetic acid.[2][3]

Dyeing Cycle:

Introduce the polyester material into the dyebath at a starting temperature of 50-60°C.
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Run the machine for 10-15 minutes at this temperature to ensure even wetting and

penetration of auxiliaries.[1]

Increase the temperature of the dyebath to 130°C at a rate of 1-2°C per minute.

Maintain the temperature at 130°C for 30-60 minutes, depending on the desired shade

depth.[1][3]

After the dyeing time is complete, cool the dyebath down to 70-80°C at a rate of 1-2°C per

minute.

Rinsing and Reduction Clearing:

Drain the dyebath.

Rinse the dyed material with hot water (70-80°C) for 10 minutes.

Prepare a reduction clearing bath containing 1-2 g/L sodium hydrosulfite and 1-2 g/L

sodium hydroxide.

Treat the dyed material in the reduction clearing bath at 70-80°C for 15-20 minutes to

remove any unfixed dye from the fiber surface.

Rinse the material thoroughly with hot water and then with cold water until the water runs

clear.

Neutralization and Drying:

Neutralize the material in a bath containing 0.5-1.0 g/L acetic acid at 40°C for 10 minutes.

Rinse with cold water.

Hydroextract and dry the dyed polyester material in an oven or air dry.

Visualization of the Experimental Workflow
The following diagram illustrates the key stages of the high-temperature exhaust dyeing

protocol for polyester fibers with Disperse Blue 148.
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1. Dyebath Preparation

2. Dyeing Cycle

3. Post-Treatment

Weigh Dye & Auxiliaries

Prepare Dye Dispersion

Prepare Dyebath

Adjust pH to 4.5-5.5

Load Polyester at 60°C

Ramp Temperature to 130°C
(1-2°C/min)

Hold at 130°C for 30-60 min

Cool to 70-80°C
(1-2°C/min)

Hot Rinse

Reduction Clearing
(70-80°C)

Rinse

Neutralize

Dry

Click to download full resolution via product page

Caption: High-temperature exhaust dyeing workflow for polyester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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